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Compound of Interest

Compound Name: 2-Amino-4-bromobenzamide

Cat. No.: B107191

This document provides essential, procedural guidance for the safe and compliant disposal of
2-Amino-4-bromobenzamide (CAS No. 112253-70-0). As a halogenated aromatic amine, this
compound requires specific handling and disposal protocols to mitigate risks to personnel and
the environment. This guide is designed for researchers, scientists, and drug development
professionals, offering a framework built on established safety principles and regulatory
compliance.

Executive Summary: Hazard Profile and Core
Disposal Principle

2-Amino-4-bromobenzamide is classified as a hazardous substance. The core principle for its
disposal is waste segregation. Due to the presence of a bromine atom, it must be treated as
halogenated organic waste. It must never be disposed of down the drain or mixed with general
laboratory or non-halogenated chemical waste. All disposal activities must be conducted in
accordance with local, state, and federal regulations.

Key Hazards:
o Harmful if swallowed.
e May cause an allergic skin reaction.

o Causes skin and serious eye irritation.[1]
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e May cause respiratory irritation.[1]

Hazard Identification and Chemical Profile

A thorough understanding of the chemical's properties is foundational to its safe management.

Property Value Source
Chemical Name 2-Amino-4-bromobenzamide

CAS Number 112253-70-0 [2]
Molecular Formula C7H7BrN20 [2]
Molecular Weight 215.05 g/mol [2]
Appearance Solid

H302 (Harmful if swallowed),
GHS Hazard Statements H317 (May cause an allergic

skin reaction)

GHS Signal Word Warning

Chemical Incompatibilities: To prevent dangerous reactions, 2-Amino-4-bromobenzamide
should be stored and disposed of separately from the following:

o Strong oxidizing agents (e.g., nitrates, perchlorates, chromic acid).[3][4]
e Strong acids, acid chlorides, and acid anhydrides.[3][4]

e Red fuming nitric acid, with which aromatic amines can be hypergolic (ignite spontaneously).

[3]

Pre-Disposal Safety Protocols: Protecting Personnel

Prior to handling the chemical for disposal, the following engineering controls and Personal
Protective Equipment (PPE) must be in place. This aligns with the Occupational Safety and
Health Administration (OSHA) requirements for handling hazardous chemicals.[5]
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» Engineering Controls: All handling and preparation for disposal must be conducted in a
certified chemical fume hood to minimize inhalation exposure.[4][6] An eyewash station and
safety shower must be readily accessible.[4]

o Personal Protective Equipment (PPE):
o Eye and Face Protection: Chemical safety goggles or a face shield are mandatory.[6][7]

o Hand Protection: Chemically resistant nitrile gloves are required. Always inspect gloves for
integrity before use.[6]

o Body Protection: A lab coat or chemical-resistant apron must be worn to prevent skin
contact.[6]

Step-by-Step Disposal Protocol

This protocol outlines the procedural steps for the collection and disposal of 2-Amino-4-
bromobenzamide waste.

Step 1: Waste Segregation

This is the most critical step. As a brominated compound, this chemical falls under the category
of halogenated organic waste.

» Designate a specific, clearly labeled waste container for "Halogenated Organic Solids."[8][9]

e Crucially, do not mix 2-Amino-4-bromobenzamide waste with non-halogenated chemical
waste. Mixing waste streams can create dangerous reactions, complicates the disposal
process, and violates regulatory requirements under the Resource Conservation and
Recovery Act (RCRA).[8][10]

Step 2: Waste Collection and Containerization

» Solid Waste: Collect all unused or contaminated solid 2-Amino-4-bromobenzamide in your
designated "Halogenated Organic Solids" container.[6]

o Contaminated Labware: All disposable items contaminated with the chemical, such as
gloves, weighing papers, and pipette tips, must also be placed in this container.[6]
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» Container Specifications: The waste container must be made of a compatible material (e.qg.,
high-density polyethylene), be in good condition, and have a secure, tight-fitting lid to prevent
leaks and spills.[6][8]

Step 3: Hazardous Waste Labeling

Properly label the hazardous waste container immediately upon adding the first piece of waste.
The label must include:

The words "Hazardous Waste."[6][8]

The full chemical name: "Waste 2-Amino-4-bromobenzamide."[6][8]

The primary hazards (e.g., "Harmful," "Irritant," "Sensitizer").[6]

The date the waste was first added to the container (accumulation start date).[6][8]

Contact information for the responsible researcher or laboratory.

Step 4: Temporary Storage in a Satellite Accumulation
Area (SAA)

o Store the sealed and labeled waste container in a designated Satellite Accumulation Area
(SAA) within the laboratory.[6][8]

o The SAA must be located at or near the point of generation, in a well-ventilated area, away
from incompatible materials, and not near open sink or floor drains.[6][11]

e The container must be kept in secondary containment (e.g., a plastic bin) to capture any
potential leaks.[6][11]

Step 5: Arranging for Final Disposal

» Contact your institution's Environmental Health and Safety (EHS) department to schedule a
pickup for the hazardous waste.[6][8]

o Follow all institutional procedures, which may include completing a chemical waste manifest
or an online pickup request form.
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Step 6: Decontamination and Empty Container Disposal

Non-disposable Glassware: Decontaminate glassware in a fume hood using a suitable
solvent (e.g., ethanol or acetone). Collect the resulting solvent rinse as "Halogenated
Organic Liquid Waste" in a separate, properly labeled container.[6]

Empty Containers: An "empty" container that held 2-Amino-4-bromobenzamide must also
be disposed of as hazardous waste unless it has been triple-rinsed with a suitable solvent.[8]
The rinsate from this process must be collected as hazardous liquid waste.

Emergency Procedure: Spill Management

In the event of a spill, adhere to the following procedure:

Alert personnel in the immediate area and evacuate if necessary.
Wearing appropriate PPE, control the spill.

For minor spills: Use dry cleanup procedures. Gently sweep up the solid material, avoiding
dust generation.[3][12]

Place all spilled material and contaminated cleaning supplies into a sealed, properly labeled
hazardous waste container for disposal.

Decontaminate the spill area and report the incident to your laboratory supervisor and EHS
department.

Disposal Process Workflow

The following diagram illustrates the logical decision-making and operational flow for the proper

disposal of 2-Amino-4-bromobenzamide.

© 2025 BenchChem. All rights reserved. 5/8 Tech Support


https://www.benchchem.com/pdf/Navigating_the_Safe_Disposal_of_3_Amino_2_iodobenzamide_A_Procedural_Guide.pdf
https://www.benchchem.com/product/b107191?utm_src=pdf-body
https://www.benchchem.com/pdf/Proper_Disposal_of_2_Amino_4_bromo_3_nitropyridine_A_Guide_for_Laboratory_Professionals.pdf
https://datasheets.scbt.com/sc-254605.pdf
https://store.apolloscientific.co.uk/storage/msds/PC49007_msds.pdf
https://www.benchchem.com/product/b107191?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b107191?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“G“@ Safety Operating Guide

Check Availability & Pricing

Identify Waste:
2-Amino-4-bromobenzamide

Consult SDS

Hazard Assessment:
Halogenated Organic Solid
(Harmful, Irritant, Sensitizer)

[Safety First

Select & Don PPE:
- Goggles
- Nitrile Gloves
- Lab Coat

Prepare for Handling

Segregate Waste:
Use dedicated 'Halogenated
Organic Solids' container

Collect Waste:
- Unused Chemical
- Contaminated Labware

s waste is added
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- 'Hazardous Waste'
- Full Chemical Name
- Hazards & Date

ecure & Store

Store in SAA:

- Secure Lid
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\When full or per policy

Arrange Final Disposal:
Contact EHS for Pickup

Figure 1: Disposal Workflow for 2-Amino-4-bromobenzamide

Click to download full resolution via product page

Caption: Disposal workflow for 2-Amino-4-bromobenzamide.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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